Cas no 10550-16-0 (Pyridine, 3-(1,2,4-oxadiazol-3-yl)-)

Pyridine, 3-(1,2,4-oxadiazol-3-yl)-, is a heterocyclic compound featuring a pyridine core substituted with a 1,2,4-oxadiazole moiety at the 3-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile building block. The oxadiazole ring enhances metabolic stability and binding affinity, while the pyridine scaffold contributes to solubility and bioavailability. Its rigid framework is advantageous in designing enzyme inhibitors and receptor modulators. The compound's synthetic flexibility allows for further functionalization, enabling tailored applications in medicinal chemistry. High purity grades ensure reproducibility in research and development.

Pyridine, 3-(1,2,4-oxadiazol-3-yl)- structure

10550-16-0 structure

Product Name:Pyridine, 3-(1,2,4-oxadiazol-3-yl)-

CAS No:10550-16-0

MF:C₇H₅N₃O

MW:147.134100675583

CID:1154528

PubChem ID:910723

Update Time:2025-06-22

Pyridine, 3-(1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 3-(1,2,4-oxadiazol-3-yl)-
- 3-pyridin-3-yl-1,2,4-oxadiazole
- CS-0440306
- DTXSID201301558
- 10550-16-0
- 3-(1,2,4-oxadiazol-3-yl)pyridine
- STL321743
- 3-(pyridin-3-yl)-1,2,4-oxadiazole
- AKOS022141608
- SCHEMBL1188773
- BS-30001
- Inchi： 1S/C7H5N3O/c1-2-6(4-8-3-1)7-9-5-11-10-7/h1-5H
- InChI Key： LNWPAUJTTQZVKC-UHFFFAOYSA-N
- SMILES： O1C=NC(C2C=NC=CC=2)=N1

Computed Properties

Exact Mass: 147.04335
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 51.81

Pyridine, 3-(1,2,4-oxadiazol-3-yl)- Pricemore >>

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